Cas no 56038-89-2 (N-(1-Ethylpropyl)-3,4-xylidine)

• Product Name: N-(1-Ethylpropyl)-3,4-xylidine
• CAS No: 56038-89-2
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• MDL: MFCD05662422
• CID: 56888
• PubChem ID: 91984
• Update Time: 2025-08-05

N-(1-Ethylpropyl)-3,4-xylidine Chemical and Physical Properties

Names and Identifiers

• N-(1-Ethylpropyl)-3,4-dimethylaniline
• N-(1-ethylpropyl)-3,4-dimethylBenzenamine
• N-(1-ETHYLPROPYL)-3,4-XYLIDIENE
• 3,4-dimethyl-N-(pentan-3-yl)aniline
• AC1L3N6V
• AC1Q2SFW
• ACMC-1AU3R
• Benzenamine, N-(1-ethylpropyl)-4,5-dimethyl-
• DSSTox_CID_8040
• DSSTox_RID_78647
• N-(1-ethylpropyl)-3
• N-(1-ethylpropyl)-3,4-dimethyl-benzenamine
• N-(1-ethylpropyl)-3,4-xylidin
• N-(1-ethylpropyl)-3,4-xylidine
• N-3-pentyl-3,4-dimethylaniline
• SureCN7521514
• Benzenamine, N-(1-ethylpropyl)-3,4-dimethyl-
• L2PBQ2GDBJ
• 3,4-dimethyl-N-pentan-3-ylaniline
• N-3-pentyl-3,4-xylidine
• DSSTox_GSID_28040
• ZOTRFGNOTDLOAU-UHFFFAOYSA-N
• Tox21_301810
• N-(1-ethyl propyl)-3,4-
• AS-63020
• DTXSID4028040
• CHEMBL3184416
• CAS-56038-89-2
• FT-0714993
• J1.581.716J
• SCHEMBL7521514
• N-(1-Ethylpropyl)-3,4-dimethylaniline,N-(1-Ethylpropyl)-3,4-xylidine
• 56038-89-2
• CS-0251629
• Q27282628
• AKOS000235589
• DTXCID008040
• MFCD05662422
• NCGC00255392-01
• NS00033446
• UNII-L2PBQ2GDBJ
• EN300-55448
• Z334935968
• DB-072087
• N-(1-Ethylpropyl)-3,4-dimethylbenzenamine; N-(1-Ethylpropyl)-3,4-dimethylaniline;
• A11019
• N-(1-Ethylpropyl)-3,4-xylidine

• MDL： MFCD05662422
• Inchi： 1S/C13H21N/c1-5-12(6-2)14-13-8-7-10(3)11(4)9-13/h7-9,12,14H,5-6H2,1-4H3
• InChI Key： ZOTRFGNOTDLOAU-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=C(C)C=1)C(CC)CC

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.1674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: 红色-棕色至棕色 液体
• Density: 0.92
• Boiling Point: 290.2 °C at 760 mmHg
• Flash Point: 129 °C
• Refractive Index: 1.528
• PSA: 12.03

Additional information on N-(1-Ethylpropyl)-3,4-xylidine

N-(1-Ethylpropyl)-3,4-xylidine: A Comprehensive Overview

N-(1-Ethylpropyl)-3,4-xylidine, also known by its CAS registry number 56038-89-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of xylene, a benzene derivative with two methyl groups in the ortho positions. The substitution pattern in N-(1-Ethylpropyl)-3,4-xylidine introduces additional functionality through the presence of an ethylpropyl group attached to the nitrogen atom, which enhances its potential for various applications.

The synthesis of N-(1-Ethylpropyl)-3,4-xylidine typically involves nucleophilic aromatic substitution reactions or coupling reactions under specific conditions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the formation of this compound with high yields and purity.

In terms of physical properties, N-(1-Ethylpropyl)-3,4-xylidine exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability at elevated temperatures.

The application of N-(1-Ethylpropyl)-3,4-xylidine spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory agents and antioxidants due to its unique electronic properties.

In materials science, N-(1-Ethylpropyl)-3,4-xylidine finds utility in the preparation of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of high-performance materials with enhanced mechanical and thermal properties. Researchers have also explored its use in creating conductive polymers for applications in electronics and energy storage devices.

The environmental impact and toxicity profile of N-(1-Ethylpropyl)-3,4-x